Cas no 2172133-06-9 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• CAS No: 2172133-06-9
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5766574
• PubChem ID: 165537820
• Update Time: 2025-10-25

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2172133-06-9
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid
• EN300-1502531
• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid

• Inchi： 1S/C24H28N2O5/c1-2-7-16(14-22(27)25-13-12-23(28)29)26-24(30)31-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21H,2,7,12-15H2,1H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： YYPRFRVTVUYXPH-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NCCC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS No. 2172133-06-9)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid is a specialized organic compound with significant applications in the field of pharmaceutical research and biotechnology. This compound, identified by its CAS number 2172133-06-9, has garnered attention due to its unique structural properties and potential utility in drug development. The presence of a fluoren-9-yl moiety and a methoxycarbonyl group in its molecular structure contributes to its distinct chemical behavior, making it a valuable candidate for further investigation.

The compound’s structure consists of a hexanamidopropanoic acid backbone, which is functionalized with an amino group that is further modified by the methoxycarbonyl moiety. This modification enhances the compound’s solubility and reactivity, making it suitable for various biochemical applications. The fluoren-9-yl substituent, on the other hand, provides stability and electronic characteristics that are beneficial for interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structural features of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid make it a promising candidate for such applications. Researchers have been exploring its potential as an intermediate in the synthesis of peptidomimetics and as a tool compound for studying enzyme inhibition mechanisms.

One of the most intriguing aspects of this compound is its ability to interact with specific protein targets due to its rigid aromatic structure and polar functional groups. The fluoren-9-yl moiety, in particular, has been shown to enhance binding affinity in certain protein-ligand interactions, which is crucial for the development of small-molecule drugs. Additionally, the methoxycarbonyl group can participate in hydrogen bonding and other non-covalent interactions, further facilitating its role as a pharmacophore.

Recent studies have demonstrated the compound’s potential in preclinical models. For instance, researchers have investigated its effects on kinases and other enzymes implicated in cancer progression. The structural motif of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid has been found to disrupt aberrant signaling pathways by inhibiting key enzymes involved in cell proliferation and survival. These findings suggest that this compound could be a valuable lead for developing novel therapeutic agents.

The synthesis of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoren-9-yl group necessitates careful handling to ensure regioselectivity and high yield. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core aromatic ring system.

The incorporation of the methoxycarbonyl group is another critical step in the synthesis, as it influences the compound’s pharmacokinetic properties. This modification enhances water solubility while maintaining metabolic stability, making it more suitable for biological applications. The hexanamidopropanoic acid backbone provides additional functional sites for further derivatization, allowing researchers to tailor the compound’s properties for specific applications.

In terms of analytical characterization, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid has been thoroughly analyzed using various spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods have confirmed the structural integrity of the compound and provided insights into its conformational behavior in solution.

The compound’s thermal stability has also been evaluated through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). These studies have revealed that it exhibits good thermal stability under standard conditions, which is essential for its handling and storage. Additionally, solubility studies have shown that it is soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, facilitating its use in biochemical assays.

Future research directions include exploring the compound’s potential as a scaffold for drug discovery programs. By modifying various functional groups within its structure, researchers can generate libraries of derivatives with enhanced pharmacological properties. The versatility of 3-({((9H-fluorenine)-methyl)methoxy-carbonylamino})hexanaminido-propanoic acid (CAS No 21721330609) makes it an attractive candidate for medicinal chemistry investigations.

Moreover, computational studies using molecular modeling techniques are being employed to predict how this compound interacts with biological targets at the atomic level. These simulations help in rationalizing experimental observations and guide the design of more effective derivatives. The integration of experimental data with computational insights provides a comprehensive understanding of the compound’s mechanism of action.

The development of novel pharmaceuticals often relies on innovative synthetic methodologies that improve efficiency and scalability. In this context, green chemistry principles are being increasingly adopted to minimize environmental impact while maximizing yield and purity. Techniques such as catalytic asymmetric synthesis have been explored to streamline the production process of compounds like 3-({((9H-fluorenylmethyl)methoxy-carbonylamino})hexanaminido-propanoic acid (CAS No 21721330609).

The potential applications of this compound extend beyond oncology research; it may also play a role in developing treatments for infectious diseases and inflammatory conditions. Its ability to modulate protein-protein interactions makes it a versatile tool for studying complex biological networks. As our understanding of disease mechanisms evolves, so does our capacity to design targeted interventions using compounds like this one.

In conclusion,(CAS NO: 21721330609) stands out as a promising molecule with significant therapeutic potential due to its unique structural features and biological activities reported so far。 Further exploration through both experimental synthesis and computational modeling will be essential to unlock its full potential as a pharmacological agent。